Cas no 885898-58-8 ((1-Benzyl-1H-indol-3-ylmethyl)-pyridin-3-yl-amine)

• Product Name: (1-Benzyl-1H-indol-3-ylmethyl)-pyridin-3-yl-amine
• CAS No: 885898-58-8
• MF: C₂₁H₁₉N₃
• MW: 313.395664453506
• CID: 3157168
• PubChem ID: 1497577
• Update Time: 2025-10-31

(1-Benzyl-1H-indol-3-ylmethyl)-pyridin-3-yl-amine Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-1H-indol-3-ylmethyl)-pyridin-3-yl-amine
• HY-124821
• VA-012
• N-[(1-benzyl-1H-indol-3-yl)methyl]pyridin-3-amine
• KKB89858
• AKOS005428150
• VA012
• N-((1-Benzyl-1H-indol-3-yl)methyl)pyridin-3-amine
• SCHEMBL26391933
• CHEMBL4095079
• STK291623
• N-[(1-benzylindol-3-yl)methyl]pyridin-3-amine
• 885898-58-8
• BDBM50250592
• {[1-benzylindol-3-yl]methyl}-3-pyridylamine

• Inchi： 1S/C21H19N3/c1-2-7-17(8-3-1)15-24-16-18(20-10-4-5-11-21(20)24)13-23-19-9-6-12-22-14-19/h1-12,14,16,23H,13,15H2
• InChI Key： FXRHZHGEENHPFI-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C=C(CNC2C=NC=CC=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 313.157897619Da
• Monoisotopic Mass: 313.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.9Ų

Additional information on (1-Benzyl-1H-indol-3-ylmethyl)-pyridin-3-yl-amine

Comprehensive Overview of (1-Benzyl-1H-indol-3-ylmethyl)-pyridin-3-yl-amine (CAS No. 885898-58-8): Properties, Applications, and Research Insights

The compound (1-Benzyl-1H-indol-3-ylmethyl)-pyridin-3-yl-amine (CAS No. 885898-58-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its molecular architecture, featuring a benzyl-indole core linked to a pyridinylamine moiety, offers versatile chemical properties, making it a valuable candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine. (1-Benzyl-1H-indol-3-ylmethyl)-pyridin-3-yl-amine is often explored in computational drug design due to its bioisosteric potential and binding affinity for protein targets. Online searches frequently highlight queries like "indole derivatives in drug development" or "pyridine-amine hybrids for cancer research," reflecting its relevance in contemporary scientific discourse. This compound's lipophilicity and hydrogen-bonding capacity further enhance its appeal for optimizing pharmacokinetic profiles.

Synthetic routes to CAS No. 885898-58-8 typically involve multi-step organic reactions, including N-alkylation of indole precursors and reductive amination with pyridine aldehydes. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity. Notably, its thermal stability and solubility in polar solvents make it suitable for formulation studies, addressing common challenges in drug delivery systems—a topic frequently searched in academic and industrial circles.

Beyond pharmaceuticals, (1-Benzyl-1H-indol-3-ylmethyl)-pyridin-3-yl-amine has potential applications in organic electronics due to its conjugated π-system. Researchers investigating fluorescent probes or OLED materials often explore similar scaffolds. Environmental considerations, such as green synthesis methods for such compounds, are also trending, aligning with global sustainability goals. This dual applicability underscores its interdisciplinary importance.

In summary, CAS No. 885898-58-8 represents a compelling case study in molecular innovation. Its structure-activity relationships and diverse applications resonate with current scientific priorities, from personalized medicine to advanced materials. As interest grows in heterocyclic chemistry and targeted drug design, this compound will likely remain a focal point for future breakthroughs.